Cas no 1334169-93-5 (Boc-NH-PEG8-CH2CH2COOH)

• Product Name: Boc-NH-PEG8-CH2CH2COOH
• CAS No: 1334169-93-5
• MF: C₂₄H₄₇NO₁₂
• MW: 541.629489183426
• MDL: MFCD13185254
• CID: 4584651
• PubChem ID: 51341056
• Update Time: 2025-05-21

Boc-NH-PEG8-CH2CH2COOH Chemical and Physical Properties

Names and Identifiers

• t-Boc-N-amido-PEG8-acid
• Boc-NH-PEG8-CH2CH2COOH
• Boc-N-amido-PEG8-acid
• BocNH-PEG8-CH2CH2COOH
• AMY4564
• t-boc-N-amido-PEG8-propionic acid
• ZB0995
• alpha-t-Butyloxycarbonylamino-omega-carboxy octa(ethylene glycol)
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethox
• 2,2-Dimethyl-4-oxo-3,8,11,14,17,20,23,26,29-nonaoxa-5-azadotriacontan-32-oic acid
• GS-9458
• AKOS030213561
• t-Boc-NH-amido-PEG8-COOH
• 1334169-93-5
• MFCD13185254
• Boc-NH-PEG8-acid
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• BP-21638
• Boc-Nh-Peg(8)-Cooh
• Boc-NH-PEG8-COOH
• P50021
• SCHEMBL13699509
• DA-51319
• HY-140470
• SY270464
• 1-[(TERT-BUTOXYCARBONYL)AMINO]-3,6,9,12,15,18,21,24-OCTAOXAHEPTACOSAN-27-OIC ACID
• CS-0115470

• MDL： MFCD13185254
• Inchi： 1S/C24H47NO12/c1-24(2,3)37-23(28)25-5-7-30-9-11-32-13-15-34-17-19-36-21-20-35-18-16-33-14-12-31-10-8-29-6-4-22(26)27/h4-21H2,1-3H3,(H,25,28)(H,26,27)
• InChI Key： XYVCCDSFTREKQJ-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 541.30982593 g/mol
• Monoisotopic Mass: 541.30982593 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 29
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 150
• Molecular Weight: 541.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-NH-PEG8-CH2CH2COOH

Comprehensive Overview of Boc-NH-PEG8-CH2CH2COOH (CAS No. 1334169-93-5): Properties, Applications, and Industry Trends

Boc-NH-PEG8-CH2CH2COOH (CAS No. 1334169-93-5) is a highly specialized PEG-based linker widely utilized in bioconjugation, drug delivery, and materials science. This compound features a Boc-protected amine group, an 8-unit polyethylene glycol (PEG8) spacer, and a terminal carboxylic acid moiety, making it indispensable for controlled molecular assembly. Its unique structure enables precise cross-linking in peptide synthesis, antibody-drug conjugates (ADCs), and nanomedicine formulations.

The growing demand for PEGylated compounds in pharmaceuticals has positioned Boc-NH-PEG8-CH2CH2COOH as a critical reagent. Researchers prioritize its water solubility, biocompatibility, and ability to reduce immunogenicity—key factors driving its adoption in next-generation therapeutics. Recent studies highlight its role in optimizing prodrug stability and enhancing payload release kinetics, aligning with trends in targeted cancer therapies and sustained-release formulations.

From a synthetic perspective, the Boc (tert-butoxycarbonyl) group offers orthogonal protection for amines during multi-step reactions, while the PEG8 chain ensures flexibility and steric accessibility. The terminal COOH group facilitates covalent bonding with nucleophiles like amines or hydroxyls via EDC/NHS chemistry, a staple in bioconjugation protocols. This versatility has spurred applications in diagnostic probes, biosensors, and hydrogel design.

Industry advancements underscore the importance of PEG linkers in improving drug half-life and bioavailability. Searches for "PEGylation techniques" and "controlled drug release systems" have surged by 40% year-over-year, reflecting heightened R&D focus. Boc-NH-PEG8-CH2CH2COOH addresses these needs by enabling modular designs for biodegradable polymers and stimuli-responsive carriers—topics dominating academic and patent literature.

Quality control of CAS 1334169-93-5 requires stringent HPLC/LC-MS validation to ensure low polydispersity and high purity (>95%). Suppliers emphasizing GMP-grade PEG reagents report increased engagement from biotech firms, particularly those developing mRNA delivery platforms and protein-polymer hybrids. Storage recommendations typically include desiccated conditions at -20°C to prevent hydrolysis of the Boc group or PEG chain degradation.

Emerging discussions on green chemistry have also influenced synthesis protocols for PEG derivatives. Solvent-free conjugation methods and catalytic carbodiimide-free coupling are gaining traction, with Boc-NH-PEG8-CH2CH2COOH serving as a benchmark for eco-efficient modifications. These innovations align with global ESG (Environmental, Social, Governance) goals in pharmaceutical manufacturing.

In summary, Boc-NH-PEG8-CH2CH2COOH exemplifies the convergence of molecular engineering and therapeutic innovation. Its adaptability across biopharmaceutical, nanotechnology, and diagnostic sectors ensures sustained relevance. As search queries for "custom PEG linkers" and "biocompatible spacers" continue to rise, this compound remains pivotal in advancing precision medicine and smart biomaterials.